Cas no 120259-67-8 (1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane)

• Product Name: 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane
• CAS No: 120259-67-8
• MF: C₁₁H₂₃ClO₅
• MW: 270.750323534012
• MDL: MFCD26318778
• CID: 2617001
• PubChem ID: 71339725
• Update Time: 2025-05-23

1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane
• BT-0108
• 16-CHLORO-2,5,8,11,14-PENTAOXAHEXADECANE
• AKOS037649486
• 120259-67-8
• SCHEMBL5377576
• 1-[2-(2-Chloro-ethoxy)-ethoxy]-2-[2-(2-methoxy-ethoxy)-ethoxy]-ethane
• DTXSID10767091

• MDL： MFCD26318778
• Inchi： 1S/C11H23ClO5/c1-13-4-5-15-8-9-17-11-10-16-7-6-14-3-2-12/h2-11H2,1H3
• InChI Key： SGGFTROAPISQIT-UHFFFAOYSA-N
• SMILES： ClCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 270.1234015Da
• Monoisotopic Mass: 270.1234015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 14
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane

Comprehensive Overview of 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane (CAS No. 120259-67-8)

1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane, with the CAS number 120259-67-8, is a specialized organic compound widely utilized in industrial and research applications. Its complex structure, featuring multiple ether linkages and a chloroethoxy group, makes it a versatile intermediate in the synthesis of polymers, surfactants, and other functional materials. The compound's unique properties, such as its solubility in both polar and non-polar solvents, have garnered significant attention in recent years, particularly in the fields of material science and green chemistry.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane?" Researchers and industry professionals often explore its role as a cross-linking agent or plasticizer in polymer formulations. Its ability to modify the flexibility and durability of materials makes it invaluable in the production of high-performance coatings and adhesives. Additionally, its biodegradability potential aligns with the growing demand for sustainable chemical solutions, a hot topic in today's eco-conscious market.

The compound's synthetic pathways are another area of interest. Users frequently search for "efficient synthesis methods for CAS 120259-67-8" or "optimized reaction conditions for 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane." Recent advancements in catalytic processes have improved yield and purity, reducing environmental impact. This aligns with the broader trend of green chemistry, where minimizing waste and energy consumption is paramount.

Safety and handling of 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane are also critical concerns. While not classified as hazardous under standard regulations, proper storage conditions—such as avoiding prolonged exposure to moisture or extreme temperatures—are essential to maintain its stability. Searches like "storage recommendations for CAS 120259-67-8" reflect user priorities in ensuring long-term usability and safety.

In the context of market trends, the demand for specialty ethers like this compound is rising, driven by innovations in flexible electronics and biomedical materials. Its compatibility with various substrates makes it a candidate for next-generation applications, such as self-healing polymers or drug delivery systems. These emerging uses highlight its potential beyond traditional industrial roles.

Analytical characterization of CAS 120259-67-8 often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. Researchers frequently inquire about "analytical methods for purity assessment of 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane," underscoring the need for precise quality control in both academic and commercial settings.

In summary, 1-[2-[2-[2-(2-chloroethoxy)ethoxy]ethoxy]ethoxy]-2-methoxyethane (CAS 120259-67-8) is a multifaceted compound with expanding applications. Its relevance to sustainable chemistry and advanced material science ensures ongoing interest and research. By addressing common queries and aligning with contemporary trends, this overview provides a robust resource for professionals navigating its complexities.